Cas no 531506-66-8 (1H-PYRAZOLE-4-CARBOXYLIC ACID, 1-[(3-FLUOROPHENYL)METHYL]-)

• Product Name: 1H-PYRAZOLE-4-CARBOXYLIC ACID, 1-[(3-FLUOROPHENYL)METHYL]-
• CAS No: 531506-66-8
• MF: C₁₁H₉FN₂O₂
• MW: 220.199765920639
• CID: 3233029
• PubChem ID: 11665716
• Update Time: 2025-04-21

1H-PYRAZOLE-4-CARBOXYLIC ACID, 1-[(3-FLUOROPHENYL)METHYL]- Chemical and Physical Properties

Names and Identifiers

• 1H-PYRAZOLE-4-CARBOXYLIC ACID, 1-[(3-FLUOROPHENYL)METHYL]-
• 1-(3-Fluorobenzyl)-1H-pyrazole-4-carboxylic acid
• 1-(3-Fluorobenzyl)-1H-pyrazole-4-carboxylicacid
• SCHEMBL951879
• AKOS009587434
• KS-6882
• 1-(3-Fluoro-benzyl)-1H-pyrazole-4-carboxylic acid
• 1-[(3-fluorophenyl)methyl]pyrazole-4-carboxylic Acid
• IVDPFMFNQXHGNX-UHFFFAOYSA-N
• DB-131658
• MFCD09965730
• A1-42830
• 531506-66-8

• MDL： MFCD09965730
• Inchi： 1S/C11H9FN2O2/c12-10-3-1-2-8(4-10)6-14-7-9(5-13-14)11(15)16/h1-5,7H,6H2,(H,15,16)
• InChI Key： IVDPFMFNQXHGNX-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(=C1)CN1C=C(C(=O)O)C=N1

Computed Properties

• Exact Mass: 220.06480570g/mol
• Monoisotopic Mass: 220.06480570g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 55.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazole carboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Pyrazole carboxylic acids and derivatives